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Compound of Interest

Compound Name: 2-Iodo-5-nitrotoluene

Cat. No.: B1294305 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides core information regarding the chemical properties of 2-Iodo-5-
nitrotoluene, a versatile compound utilized in organic synthesis.

Core Molecular Data
The fundamental molecular properties of 2-Iodo-5-nitrotoluene are summarized below. This

data is essential for stoichiometric calculations in reaction planning and for the characterization

of synthesized molecules.

Property Value

Molecular Formula C7H6INO2[1][2][3][4]

Molecular Weight 263.03 g/mol [1][2][3][4]

CAS Number 5326-38-5[1][5]

Context and Applications
2-Iodo-5-nitrotoluene serves as a key intermediate in the synthesis of a variety of organic

molecules.[2][3] Its chemical structure, featuring both an iodine and a nitro functional group,

allows for a range of selective chemical reactions.[2][3] This makes it a valuable building block

in the development of pharmaceuticals, agrochemicals, and dyes.[2][3][6] In the field of

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b1294305?utm_src=pdf-interest
https://www.benchchem.com/product/b1294305?utm_src=pdf-body
https://www.benchchem.com/product/b1294305?utm_src=pdf-body
https://www.benchchem.com/product/b1294305?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Iodo-5-nitrotoluene
https://www.chemimpex.com/fr/products/27690
https://www.chemimpex.com/products/27690
http://ww.chemblink.com/products/5326-38-5.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Iodo-5-nitrotoluene
https://www.chemimpex.com/fr/products/27690
https://www.chemimpex.com/products/27690
http://ww.chemblink.com/products/5326-38-5.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Iodo-5-nitrotoluene
https://www.chemicalbook.com/price-india/2-IODO-5-NITROTOLUENE.htm
https://www.benchchem.com/product/b1294305?utm_src=pdf-body
https://www.chemimpex.com/fr/products/27690
https://www.chemimpex.com/products/27690
https://www.chemimpex.com/fr/products/27690
https://www.chemimpex.com/products/27690
https://www.chemimpex.com/fr/products/27690
https://www.chemimpex.com/products/27690
https://wap.guidechem.com/question/what-are-the-applications-of-2-id145733.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294305?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


medicinal chemistry and materials science, it is appreciated for its role in creating novel

compounds.[2][3]

It is important to note that while detailed experimental protocols and signaling pathway

diagrams are valuable for complex biological or chemical processes, they are not applicable to

the fundamental properties of a single small molecule like 2-Iodo-5-nitrotoluene. The data

presented here is foundational for any experimental work involving this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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